Cas no 82273-81-2 (Thieno[3,2-c]pyridin-7-ol)

• Product Name: Thieno[3,2-c]pyridin-7-ol
• CAS No: 82273-81-2
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 4827708
• Update Time: 2025-04-23

Thieno[3,2-c]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• thieno[3,2-c]pyridin-7-ol
• 7-hydroxy-thieno[3,2-c]pyridine
• Thieno[3,2-c]pyridin-7-ol

• Inchi： 1S/C7H5NOS/c9-6-4-8-3-5-1-2-10-7(5)6/h1-4,9H
• InChI Key： MCFUVTYFDWKMMD-UHFFFAOYSA-N
• SMILES： S1C=CC2C=NC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4

Additional information on Thieno[3,2-c]pyridin-7-ol

Comprehensive Overview of Thieno[3,2-c]pyridin-7-ol (CAS No. 82273-81-2): Properties, Applications, and Market Insights

Thieno[3,2-c]pyridin-7-ol (CAS No. 82273-81-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This fused-ring system combines a thiophene and a pyridine moiety, offering versatile chemical reactivity and potential applications. Researchers often search for "Thieno[3,2-c]pyridin-7-ol synthesis" or "CAS 82273-81-2 applications," reflecting its growing importance in drug discovery and organic electronics.

The molecular structure of Thieno[3,2-c]pyridin-7-ol features a hydroxyl group at the 7-position, which enhances its solubility in polar solvents and facilitates further functionalization. This characteristic makes it valuable for designing "bioactive small molecules" and "organic semiconductors." Recent studies highlight its role as a building block for "kinase inhibitors" and "fluorescence probes," addressing current trends in personalized medicine and diagnostic tools.

In pharmaceutical applications, derivatives of Thieno[3,2-c]pyridin-7-ol have shown promise in modulating protein-protein interactions, a hot topic in "targeted cancer therapy" research. Its structural similarity to purine bases also makes it relevant for "nucleic acid mimics," aligning with the demand for novel antiviral and antimicrobial agents. The compound's electronic properties are equally noteworthy, with potential uses in "OLED materials" and "organic photovoltaics," sectors experiencing rapid growth due to sustainable energy initiatives.

The synthesis of Thieno[3,2-c]pyridin-7-ol typically involves cyclization reactions of appropriately substituted precursors, a process frequently optimized for "green chemistry" principles. Recent patent literature reveals innovative routes employing "catalytic C-H activation" techniques, reflecting industry efforts to reduce waste and improve atom economy. Analytical characterization via "NMR spectroscopy" and "mass spectrometry" confirms the compound's high purity, a critical factor for regulatory compliance in pharmaceutical applications.

Market analysis indicates rising demand for Thieno[3,2-c]pyridin-7-ol intermediates, particularly from contract research organizations specializing in "fragment-based drug design." The compound's price trajectory correlates with developments in "orphan drug" pipelines and "bioconjugation technologies." Suppliers increasingly offer "custom synthetic scales" to accommodate diverse research needs, from milligram quantities for screening to kilogram batches for preclinical studies.

From a regulatory perspective, Thieno[3,2-c]pyridin-7-ol is not classified as hazardous under major chemical inventories, though proper "laboratory safety protocols" should always be followed. Its environmental fate has been studied in the context of "persistent organic pollutants" assessment, showing favorable biodegradation profiles compared to polycyclic aromatic hydrocarbons.

Future research directions for Thieno[3,2-c]pyridin-7-ol derivatives may explore their "artificial enzyme" potential or applications in "supramolecular chemistry." The compound's versatility continues to inspire innovations across chemical biology and materials science, making CAS No. 82273-81-2 a molecule worth watching in both academic and industrial settings.